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Compound of Interest

Compound Name: AT-61

Cat. No.: B1666105 Get Quote

It is critical to note that a specific chemical designated "AT-61" was not found in publicly

available safety data sheets or chemical handling guides. Therefore, the following information

provides essential, general procedures for the proper disposal of hazardous or unknown

chemicals in a research environment. These guidelines are based on established safety

protocols and should be followed in the absence of specific manufacturer's instructions.

Researchers, scientists, and drug development professionals bear the responsibility of

ensuring that all chemical waste is handled and disposed of in a manner that guarantees the

safety of personnel and the protection of the environment.[1] Adherence to institutional and

regulatory protocols is paramount.

Immediate Safety and Logistical Information
When dealing with an unknown substance, treat it as hazardous until proven otherwise. The

primary steps involve proper identification, containment, and communication with your

institution's Environmental Health and Safety (EHS) office.[2][3]

Key Procedural Steps for Disposal:

Identification and Classification: The first step in any disposal procedure is to identify the

waste.[4] If the chemical identity is unknown, efforts should be made to characterize it to the

best of your ability without endangering personnel. Consult any available records or

experimental notes. The Safety Data Sheet (SDS) is a crucial document for understanding

disposal considerations.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1666105?utm_src=pdf-interest
https://www.benchchem.com/product/b1666105?utm_src=pdf-body
https://m.youtube.com/watch?v=w_xI_17u7ro
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://enviroserve.com/blog/6-steps-proper-hazardous-waste-disposal/
https://m.youtube.com/watch?v=w_xI_17u7ro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Management:

Original Containers: Whenever possible, leave chemicals in their original containers.[5]

Waste Containers: If transferring to a waste container, ensure it is compatible with the

chemical.[4][6] Plastic bottles are often preferred over glass to minimize breakage,

provided they are compatible.[2] Containers must be in good condition, with no leaks or

cracks, and must be kept closed except when adding waste.[6]

Labeling: All hazardous waste containers must be clearly labeled in English with the words

"Hazardous Waste" and the full chemical name(s) of the contents.[6] Abbreviations and

chemical formulas are not acceptable.[6] The date of waste generation should also be

included.[2]

Segregation: Incompatible wastes must be segregated to prevent dangerous reactions.[2][6]

Do not mix different waste streams.[5]

Storage: Store waste containers in a designated, well-ventilated area, and in secondary

containment.[6]

Contacting EHS: Contact your institution's Environmental Health and Safety (EHS) office to

schedule a waste pickup.[2][6] They will provide specific guidance and are responsible for

the ultimate disposal in accordance with federal, state, and local regulations.[3]

Quantitative Data for Chemical Disposal
The following table summarizes key quantitative data derived from general hazardous waste

disposal procedures.
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Parameter Guideline Citation

Empty Container Rinsing
Triple-rinse with an appropriate

solvent.
[3][6]

Acutely Hazardous Waste

Generation Limit (VSQG)
≤ 1 kg/month [4]

Hazardous Waste Generation

Limit (VSQG)
≤ 100 kg/month [4]

Hazardous Waste Generation

Limit (SQG)

> 100 kg and < 1,000

kg/month
[4]

Hazardous Waste Generation

Limit (LQG)
≥ 1,000 kg/month [4]

VSQG: Very Small Quantity Generator; SQG: Small Quantity Generator; LQG: Large Quantity

Generator. Your generator status determines the specific regulations you must follow.[4]

Experimental Protocols: Decontamination of Empty
Containers
A common procedure in laboratories is the decontamination of empty chemical containers for

disposal in regular trash.

Objective: To render an empty chemical container non-hazardous.

Materials:

Empty chemical container

Appropriate solvent for the chemical residue

Personal Protective Equipment (PPE) as required for the chemical

Labeled hazardous waste container for the rinsate

Procedure:
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Select a solvent that is capable of solubilizing the residual chemical.

Pour a small amount of the solvent into the empty container.

Securely cap the container and swirl to rinse all interior surfaces.

Pour the rinsate into a designated "Hazardous Waste" container.[6]

Repeat the rinsing process two more times for a total of three rinses.[3][6]

Allow the container to air dry completely.

Deface or remove the original label.[3]

The container may now be disposed of in the regular trash, unless it held an acutely toxic

substance, in which case it should still be disposed of as hazardous waste.[3]

Workflow for Disposal of an Unidentified Chemical
The following diagram illustrates the logical steps to take when faced with the disposal of an

unknown chemical substance.
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Start: Unidentified Chemical for Disposal

Information Gathering & Assessment

Disposal Pathway

Is the chemical identity unknown?

Consult laboratory records and personnel.

Yes

Can the chemical be identified?

Locate the Safety Data Sheet (SDS).

YesTreat as HIGHLY HAZARDOUS UNKNOWN.

No

Follow specific disposal instructions in SDS Section 13.

Contact Environmental Health & Safety (EHS) for guidance and pickup.

Affix 'Hazardous Waste' label with all known information and 'Unknown' designation.

Store in a secure, segregated area in secondary containment.

EHS manages final disposal.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of an unidentified laboratory chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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